Proctolin

• CAS No.: 57966-42-4
• Product Name: Proctolin
• Molecular Formula: C30H48N8O8
• Molecular Weight: 648.8 g/mol
• IUPAC Name: (2S,3R)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-4-methylpentanoyl]pyrrolidine-2-carbonyl]amino]-3-hydroxybutanoic acid
• Standard InChI: InChI=1S/C30H48N8O8/c1-16(2)14-22(28(44)38-13-5-7-23(38)27(43)37-24(17(3)39)29(45)46)36-26(42)21(15-18-8-10-19(40)11-9-18)35-25(41)20(31)6-4-12-34-30(32)33/h8-11,16-17,20-24,39-40H,4-7,12-15,31H2,1-3H3,(H,35,41)(H,36,42)(H,37,43)(H,45,46)(H4,32,33,34)/t17-,20+,21+,22+,23+,24+/m1/s1
• Standard InChIKey: KKUPPLMEDQDAJX-UEHMALFGSA-N
• Isomeric SMILES: C[C@H]([C@@H](C(=O)O)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC(C)C)NC(=O)[C@H](CC2=CC=C(C=C2)O)NC(=O)[C@H](CCCN=C(N)N)N)O
• SMILES: CC(C)CC(C(=O)N1CCCC1C(=O)NC(C(C)O)C(=O)O)NC(=O)C(CC2=CC=C(C=C2)O)NC(=O)C(CCCN=C(N)N)N
• Canonical SMILES: CC(C)CC(C(=O)N1CCCC1C(=O)NC(C(C)O)C(=O)O)NC(=O)C(CC2=CC=C(C=C2)O)NC(=O)C(CCCN=C(N)N)N
• Appearance: Solid powder
• Description: Proctolin modulates interneuronal and neuromuscular synaptic transmission in a wide variety of arthropods.
• Purity: >98% (or refer to the Certificate of Analysis)
• Sequence: RYLPT
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Arg-Tyr-Leu-Pro-Thr; arginyl-tyrosyl-leucyl-prolyl-threonyl; Gut Factor; proctolin
• Reference: 1: Ormerod KG, LePine OK, Bhutta MS, Jung J, Tattersall GJ, Mercier AJ. Characterizing the physiological and behavioral roles of proctolin in Drosophila melanogaster. J Neurophysiol. 2016 Jan 1;115(1):568-80. doi: 10.1152/jn.00606.2015. Epub 2015 Nov 4. PubMed PMID: 26538605; PubMed Central PMCID: PMC4760479.; 2: Duzzi B, Cajado-Carvalho D, Kuniyoshi AK, Kodama RT, Gozzo FC, Fioramonte M, Tambourgi DV, Portaro FV, Rioli V. [des-Arg(1)]-Proctolin: A novel NEP-like enzyme inhibitor identified in Tityus serrulatus venom. Peptides. 2016 Jun;80:18-24. doi: 10.1016/j.peptides.2015.05.013. Epub 2015 Jun 6. PubMed PMID: 26056922.; 3: Orchard I, Lee DH, da Silva R, Lange AB. The Proctolin Gene and Biological Effects of Proctolin in the Blood-Feeding Bug, Rhodnius prolixus. Front Endocrinol (Lausanne). 2011 Oct 21;2:59. doi: 10.3389/fendo.2011.00059. eCollection 2011. PubMed PMID: 22654816; PubMed Central PMCID: PMC3356076.; 4: Noronha KF, Lange AB, Osborne RH. Proctolin analogues and a proctolin metabolite as antagonist of the peptide proctolin. Peptides. 1997;18(1):67-72. PubMed PMID: 9114454.; 5: Gray AS, Hancock JT, Osborne RH. Proctolin antagonists bind to [(3)H]proctolin binding sites in the locust hindgut. Peptides. 2000 Feb;21(2):189-96. PubMed PMID: 10764944.; 6: Hooper SL, Marder E. Modulation of the lobster pyloric rhythm by the peptide proctolin. J Neurosci. 1987 Jul;7(7):2097-112. PubMed PMID: 3612231.; 7: Siwicki KK, Beltz BS, Kravitz EA. Proctolin in identified serotonergic, dopaminergic, and cholinergic neurons in the lobster, Homarus americanus. J Neurosci. 1987 Feb;7(2):522-32. PubMed PMID: 2880940.; 8: Clark L, Zhang JR, Tobe S, Lange AB. Proctolin: A possible releasing factor in the corpus cardiacum/corpus allatum of the locust. Peptides. 2006 Mar;27(3):559-66. Epub 2005 Nov 22. PubMed PMID: 16309785.; 9: Orchard I, Belanger JH, Lange AB. Proctolin: a review with emphasis on insects. J Neurobiol. 1989 Jul;20(5):470-96. Review. PubMed PMID: 2568390.; 10: Nwoga J, Bittar EE. Stimulation by proctolin of the ouabain-insensitive sodium efflux in single barnacle muscle fibers. Comp Biochem Physiol C. 1985;81(2):345-50. PubMed PMID: 2861954.; 11: Schwarz TL, Lee GM, Siwicki KK, Standaert DG, Kravitz EA. Proctolin in the lobster: the distribution, release, and chemical characterization of a likely neurohormone. J Neurosci. 1984 May;4(5):1300-11. PubMed PMID: 6144736.; 12: Golowasch J, Marder E. Proctolin activates an inward current whose voltage dependence is modified by extracellular Ca2+. J Neurosci. 1992 Mar;12(3):810-7. PubMed PMID: 1347561.; 13: Noronha KF, Lange AB. Proctolin's role in neurally evoked contractions of the locust oviducts. J Neurobiol. 1997 Aug;33(2):139-50. PubMed PMID: 9240370.; 14: Rane SG, Gerlach PH, Wyse GA. Neuromuscular modulation in Limulus by both octopamine and proctolin. J Neurobiol. 1984 May;15(3):207-20. PubMed PMID: 6145754.; 15: Siwicki KK, Beltz BS, Schwarz TL, Kravitz EA. Proctolin in the lobster nervous system. Peptides. 1985;6 Suppl 3:393-402. PubMed PMID: 3913916.; 16: Taylor CA, Winther AM, Siviter RJ, Shirras AD, Isaac RE, Nässel DR. Identification of a proctolin preprohormone gene (Proct) of Drosophila melanogaster: expression and predicted prohormone processing. J Neurobiol. 2004 Feb 15;58(3):379-91. PubMed PMID: 14750150.; 17: Bishop CA, Wine JJ, O'Shea M. Neuropeptide proctolin in postural motoneurons of the crayfish. J Neurosci. 1984 Aug;4(8):2001-9. PubMed PMID: 6206210.; 18: Nusbaum MP, Marder E. A modulatory proctolin-containing neuron (MPN). II. State-dependent modulation of rhythmic motor activity. J Neurosci. 1989 May;9(5):1600-7. PubMed PMID: 2566659.; 19: Johnson EC, Garczynski SF, Park D, Crim JW, Nassel DR, Taghert PH. Identification and characterization of a G protein-coupled receptor for the neuropeptide proctolin in Drosophilamelanogaster. Proc Natl Acad Sci U S A. 2003 May 13;100(10):6198-203. Epub 2003 May 2. PubMed PMID: 12730362; PubMed Central PMCID: PMC156349.; 20: Acevedo LD, Hall WM, Mulloney B. Proctolin and excitation of the crayfish swimmeret system. J Comp Neurol. 1994 Jul 22;345(4):612-27. PubMed PMID: 7962704.
• PubChem Compound: 123786
• Last Modified: Nov 11 2021